Cas no 2171758-82-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171758-82-8
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6102176
• PubChem ID: 165549406
• Update Time: 2025-10-10

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid
• 2171758-82-8
• EN300-1481749
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-iodo-4-methylphenyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H25IN2O5/c1-16-10-11-17(14-23(16)28)29-26(33)24(12-13-25(31)32)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,22,24H,12-13,15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CFGGQDBTIVCWJI-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid: A Comprehensive Overview

The compound with CAS No 2171758-82-8, named 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other organic chemical processes due to their unique properties.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during the synthesis process while being easily removable under specific conditions. The presence of the 3-iodo-4-methylphenyl substituent adds further complexity to the molecule, potentially influencing its reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, researchers have explored the use of Fmoc derivatives in the synthesis of bioactive peptides, which are crucial for understanding cellular mechanisms and developing new therapeutic agents. The 3-iodo substituent in this compound may play a role in modulating the electronic properties of the molecule, making it a valuable candidate for exploring iodine-mediated reactions or radioactive labeling in medical imaging.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the coupling of the Fmoc group with an appropriate amino acid derivative, followed by functionalization with the 3-iodo-4-methylphenyl group. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

The applications of this compound extend beyond peptide synthesis. Its structure makes it a potential candidate for use in materials science, particularly in the development of novel polymers or coatings with tailored properties. Additionally, the presence of iodine in the molecule opens up possibilities for its use in radiochemistry, where iodinated compounds are valuable for diagnostic and therapeutic purposes.

From a research perspective, this compound has been studied for its role in understanding stereochemical outcomes in organic reactions. The bulky nature of the Fmoc group can influence steric effects during reactions, providing insights into reaction mechanisms and selectivity. Furthermore, computational studies have been conducted to model the electronic properties and reactivity of this compound, aiding in its design for specific applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-iodo-4-methylphenyl)carbamoylbutanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.